5-(bromomethyl)-1-ethylpyrrolidin-2-one
Overview
Description
5-(Bromomethyl)-1-ethylpyrrolidin-2-one, also known as BMEP, is a synthetic molecule with a variety of applications in the fields of chemistry and biology. BMEP is a cyclic compound that is composed of two nitrogen atoms, two oxygen atoms, one bromine atom, and one carbon atom. BMEP has been studied extensively and is used in a variety of scientific research applications.
Mechanism of Action
The mechanism of action of 5-(bromomethyl)-1-ethylpyrrolidin-2-one is not well understood. However, it has been proposed that 5-(bromomethyl)-1-ethylpyrrolidin-2-one acts as a Lewis acid, which can facilitate the formation of covalent bonds between molecules. In addition, 5-(bromomethyl)-1-ethylpyrrolidin-2-one has been shown to interact with a variety of biological molecules, including proteins, nucleic acids, and lipids. This interaction may result in the formation of new complexes or the disruption of existing complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(bromomethyl)-1-ethylpyrrolidin-2-one are not well understood. However, it has been shown to interact with a variety of biological molecules, including proteins, nucleic acids, and lipids. This interaction may result in the formation of new complexes or the disruption of existing complexes. In addition, 5-(bromomethyl)-1-ethylpyrrolidin-2-one has been shown to inhibit the activity of enzymes, such as cytochrome P450, which are involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
One of the major advantages of 5-(bromomethyl)-1-ethylpyrrolidin-2-one is its low toxicity. 5-(bromomethyl)-1-ethylpyrrolidin-2-one has been found to be non-toxic in a variety of laboratory experiments. In addition, 5-(bromomethyl)-1-ethylpyrrolidin-2-one is relatively inexpensive and readily available, which makes it an attractive reagent for laboratory experiments. However, 5-(bromomethyl)-1-ethylpyrrolidin-2-one has a number of limitations. It is not very soluble in water, which can make it difficult to use in aqueous solutions. In addition, 5-(bromomethyl)-1-ethylpyrrolidin-2-one is not very stable and can decompose over time.
Future Directions
The future directions for 5-(bromomethyl)-1-ethylpyrrolidin-2-one are numerous. 5-(bromomethyl)-1-ethylpyrrolidin-2-one could be used as a catalyst in the synthesis of novel materials. In addition, 5-(bromomethyl)-1-ethylpyrrolidin-2-one could be used as a reagent in the synthesis of biotinylated compounds, which could be used in a variety of biological applications. 5-(bromomethyl)-1-ethylpyrrolidin-2-one could also be used as a precursor for the synthesis of a variety of heterocyclic compounds, such as triazoles, pyridines, and pyrimidines. Finally, 5-(bromomethyl)-1-ethylpyrrolidin-2-one could be used as a tool to study the mechanism of action of various biological molecules, such as proteins, nucleic acids, and lipids.
Synthesis Methods
The synthesis of 5-(bromomethyl)-1-ethylpyrrolidin-2-one is relatively simple and straightforward. 5-(bromomethyl)-1-ethylpyrrolidin-2-one is synthesized from the reaction of 2-bromo-5-methylpyridine and ethyliodide. The reaction is carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as dichloromethane. The reaction is generally carried out at room temperature, and the product is isolated from the reaction mixture by extraction with an organic solvent.
Scientific Research Applications
5-(bromomethyl)-1-ethylpyrrolidin-2-one has a variety of applications in scientific research. It has been used as a precursor for the synthesis of a variety of heterocyclic compounds, such as triazoles, pyridines, and pyrimidines. 5-(bromomethyl)-1-ethylpyrrolidin-2-one has also been used as a reagent in the synthesis of biotinylated compounds, which are used in a variety of biological applications. 5-(bromomethyl)-1-ethylpyrrolidin-2-one has also been used as a catalyst in the synthesis of polymers, which are used in the development of novel materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(bromomethyl)-1-ethylpyrrolidin-2-one involves the bromination of 1-ethylpyrrolidin-2-one followed by the reaction of the resulting intermediate with bromomethane.", "Starting Materials": [ "1-ethylpyrrolidin-2-one", "bromine", "sodium hydroxide", "bromomethane", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 1-ethylpyrrolidin-2-one in diethyl ether and add bromine dropwise with stirring until the solution turns yellow.", "Step 2: Add sodium hydroxide to the solution to neutralize the excess bromine and form the intermediate 5-bromo-1-ethylpyrrolidin-2-one.", "Step 3: Add bromomethane to the intermediate solution and reflux for several hours.", "Step 4: Cool the reaction mixture and extract the product with diethyl ether.", "Step 5: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 6: Evaporate the solvent under reduced pressure to obtain the final product, 5-(bromomethyl)-1-ethylpyrrolidin-2-one." ] } | |
CAS RN |
937645-26-6 |
Product Name |
5-(bromomethyl)-1-ethylpyrrolidin-2-one |
Molecular Formula |
C7H12BrNO |
Molecular Weight |
206.1 |
Purity |
95 |
Origin of Product |
United States |
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